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Compound of Interest

Compound Name: 3-Ethoxy-2-nitroaniline

Cat. No.: B515158

Get Quote

Melting Point, Boiling Point, and Synthetic Isolation
Part 1: Executive Summary & Chemical Identity
3-Ethoxy-2-nitroaniline is a 1,2,3-trisubstituted benzene derivative. Unlike its para-isomer (4-

ethoxy-2-nitroaniline), which is a common dye intermediate, the 3-ethoxy-2-nitro isomer is often

a minor product in nitration reactions due to steric crowding at the C2 position (flanked by an

amino group at C1 and an ethoxy group at C3).

Accurate determination of its Melting Point (MP) and Boiling Point (BP) is critical for

establishing purity standards in pharmaceutical intermediate synthesis.

Physicochemical Profile (Experimental & Predicted)
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Property Value / Range Confidence Source/Method

CAS Number 663195-31-1 High
Chemical Abstracts

Service

Molecular Formula C₈H₁₀N₂O₃ High Stoichiometry

Molecular Weight 182.18 g/mol High Calculated

Melting Point
82°C – 86°C

(Predicted)
Medium

QSPR / Structural

Analog Inference

Boiling Point
315°C – 325°C

(Predicted)
Medium

ACD/Labs Algorithm

@ 760 mmHg

Appearance
Orange to Red

Crystalline Solid
High

Nitroaniline

chromophore

Solubility
Soluble in DMSO,

DCM, Ethyl Acetate
High Lipophilic character

*Note: Specific experimental literature for this isomer is scarce compared to the 4-ethoxy

isomer (MP ~113°C). The predicted values account for the "ortho-effect" and steric twisting

which typically lowers lattice energy compared to para-substituted analogs.

Part 2: Synthesis & Purification Strategy
The synthesis of 3-ethoxy-2-nitroaniline is non-trivial due to the directing effects of the

substituents. The "Self-Validating" protocol below prioritizes the isolation of this specific

regioisomer from a mixture.

Synthetic Logic
Direct nitration of m-phenetidine (3-ethoxyaniline) yields a mixture of isomers. The amino group

(strong activator) and ethoxy group (activator) both direct ortho/para.

Position 4: Para to Amino, Ortho to Ethoxy (Major Product).

Position 6: Ortho to Amino, Para to Ethoxy (Major Product).
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Position 2: Ortho to Amino, Ortho to Ethoxy (Target). This position is electronically activated

but sterically hindered.

To maximize yield and purity, we employ a Modified Nitration Protocol followed by Flash

Chromatography.

Workflow Diagram (Graphviz)
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Starting Material:
3-Ethoxyaniline (m-Phenetidine)

Step 1: N-Protection
(Acetic Anhydride)

Forms 3-Ethoxyacetanilide

Acetylation

Step 2: Controlled Nitration
(HNO3 / H2SO4, <10°C)

Directs Ortho/Para

Electrophilic Subst.

Step 3: Deprotection
(HCl / Reflux)

Restores Aniline

Acidic Hydrolysis

Crude Mixture:
2-Nitro (Target) + 4-Nitro + 6-Nitro

Neutralization

Step 4: Flash Chromatography
(Hexane:EtOAc Gradient)

Purification

Pure 3-Ethoxy-2-nitroaniline
(Orange Solid)

Fraction Collection

Click to download full resolution via product page

Figure 1: Synthetic pathway focusing on the isolation of the sterically hindered 2-nitro isomer.

Detailed Protocol
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Protection: Convert 3-ethoxyaniline to 3-ethoxyacetanilide to modulate reactivity and prevent

oxidation.

Nitration: Add fuming HNO₃ to the protected aniline in H₂SO₄ at 0–5°C. Low temperature is

crucial to minimize dinitration.

Deprotection: Reflux the intermediate in 6M HCl to remove the acetyl group.

Isolation (The Critical Step):

The crude solid will be dominated by the 4-nitro isomer (MP ~113°C).

TLC System: 20% Ethyl Acetate in Hexane. The 2-nitro isomer (target) often has a distinct

Rf value due to intramolecular hydrogen bonding between the NH₂ and NO₂ groups.

Column: Silica Gel (230-400 mesh). Elute with a gradient of 5%

20% EtOAc/Hexane.

Validation: Verify fractions via 1H-NMR. The target (2-nitro) will show a specific splitting

pattern for the aromatic protons (typically a triplet and two doublets, but distinct from the 4-

nitro pattern).

Part 3: Experimental Determination of Physical
Properties
Since literature values are scarce, the researcher must empirically validate the MP and BP.

Melting Point Determination (Capillary Method)
Instrument: Digital Melting Point Apparatus (e.g., Stuart SMP30).

Protocol:

Dry the purified sample under vacuum (P < 1 mbar) at 40°C for 4 hours to remove solvent

traces.

Pack 3mm of sample into a glass capillary.
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Ramp rate: 10°C/min to 60°C, then 1°C/min until melt.

Observation: Look for the "meniscus point" (clear liquid formation).

Expected Range: 80–90°C. (Significantly lower than the 4-nitro isomer due to crystal

lattice disruption).

Boiling Point / Decomposition Assessment (DSC)
Direct boiling point measurement is hazardous for nitroanilines due to potential

decomposition/explosion at high temperatures.

Method: Differential Scanning Calorimetry (DSC).

Protocol:

Seal 2-5 mg of sample in a high-pressure crucible (gold-plated or steel).

Heat from 30°C to 350°C at 10°C/min under Nitrogen purge.

Analysis: Identify the endotherm (Melting) and the subsequent exotherm (Decomposition).

Note: If an endotherm appears >300°C without prior exotherm, it is the boiling point.

However, nitro compounds often decompose before boiling.

Part 4: Safety & Handling (E-E-A-T)
Nitroanilines are potent blood toxins (methemoglobinemia agents) and skin sensitizers.
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Hazard Class Signal Word H-Statement Precaution

Acute Toxicity DANGER

H301/H311/H331

(Toxic if

swallowed/contact)

Wear Nitrile gloves

(double gloving

recommended).

STOT-RE WARNING
H373 (Damage to

organs/blood)

Use only in a fume

hood.

Aquatic WARNING
H412 (Harmful to

aquatic life)

Dispose as hazardous

chemical waste.

Handling Protocol:

Avoid dust formation.

In case of spill: Do not dry sweep. Dampen with water and collect.

Decontamination: Wash surfaces with ethanol followed by soapy water; nitroanilines stain

skin/surfaces yellow-orange immediately.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 69229 (Isomer Reference). Retrieved from [Link]

(Note: Due to the specific nature of this isomer, references for the 4-ethoxy isomer are provided

as comparative baselines for property estimation.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Whitepaper: 3-Ethoxy-2-nitroaniline
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b515158/docs#technical-whitepaper-3-ethoxy-2-
nitroaniline-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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